Cas no 1806432-95-0 (1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one
• CAS No: 1806432-95-0
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5008109
• Update Time: 2025-06-09

1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-15-12-9(2)5-4-6-10(12)7-11(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： FTIBINUEYAOYEY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C)C=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one (CAS: 1806432-95-0)

The compound 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one (CAS: 1806432-95-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and ethoxy-substituted phenylpropanone structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor in the development of novel drug candidates.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one can be efficiently synthesized through a series of optimized reactions, including bromination and etherification steps. The high yield and purity achieved in these syntheses make it a valuable building block for further chemical modifications.

In terms of biological activity, preliminary studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has been shown to interfere with the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another promising avenue of research involves the use of 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties. Recent work has explored its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, to generate diverse libraries of compounds for high-throughput screening. These efforts have led to the identification of several derivatives with improved bioactivity and selectivity.

Despite these advancements, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Issues such as solubility, stability, and metabolic clearance need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to enhance these properties while maintaining or improving biological activity.

In conclusion, 1-Bromo-3-(2-ethoxy-3-methylphenyl)propan-2-one (CAS: 1806432-95-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely explore its applications in more targeted therapeutic areas, as well as its potential in combination therapies and drug delivery systems.